![molecular formula C16H19NO7 B4265492 4-{[2,5-bis(ethoxycarbonyl)phenyl]amino}-4-oxobutanoic acid](/img/structure/B4265492.png)
4-{[2,5-bis(ethoxycarbonyl)phenyl]amino}-4-oxobutanoic acid
Overview
Description
4-{[2,5-bis(ethoxycarbonyl)phenyl]amino}-4-oxobutanoic acid, also known as BEPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BEPA is a synthetic compound that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 4-{[2,5-bis(ethoxycarbonyl)phenyl]amino}-4-oxobutanoic acid is not fully understood. However, it is believed that this compound inhibits the activity of enzymes that are involved in the growth and proliferation of cancer cells. It is also believed that this compound inhibits the formation of amyloid beta peptide by binding to beta-secretase, which is an enzyme that is involved in the formation of amyloid beta peptide.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells. It has also been shown to induce apoptosis in cancer cells. This compound has been shown to inhibit the formation of amyloid beta peptide, which is a key factor in the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-{[2,5-bis(ethoxycarbonyl)phenyl]amino}-4-oxobutanoic acid in lab experiments is that it is a synthetic compound that can be easily synthesized using various methods. Another advantage is that this compound has been extensively studied for its potential applications in various scientific fields. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood.
Future Directions
There are several future directions for the study of 4-{[2,5-bis(ethoxycarbonyl)phenyl]amino}-4-oxobutanoic acid. One of the future directions is to further investigate the mechanism of action of this compound. Another future direction is to study the potential applications of this compound in other scientific fields such as neurodegenerative diseases and infectious diseases. Additionally, future studies could focus on the development of new synthetic methods for the synthesis of this compound.
Conclusion:
This compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its potential applications in cancer research and the treatment of Alzheimer's disease. This compound has been shown to inhibit the growth and proliferation of cancer cells and to inhibit the formation of amyloid beta peptide. While there are limitations to the use of this compound in lab experiments, there are several future directions for the study of this compound.
Scientific Research Applications
4-{[2,5-bis(ethoxycarbonyl)phenyl]amino}-4-oxobutanoic acid has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease. It has been shown to inhibit the formation of amyloid beta peptide, which is a key factor in the development of Alzheimer's disease.
properties
IUPAC Name |
4-[2,5-bis(ethoxycarbonyl)anilino]-4-oxobutanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO7/c1-3-23-15(21)10-5-6-11(16(22)24-4-2)12(9-10)17-13(18)7-8-14(19)20/h5-6,9H,3-4,7-8H2,1-2H3,(H,17,18)(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKCHMDCXNKROAG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)C(=O)OCC)NC(=O)CCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO7 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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